2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide

• IUPAC Name: 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide
• InChI: InChI=1S/C16H18Cl2N2O2/c1-20(2)14(15-7-4-8-22-15)10-19-16(21)9-11-12(17)5-3-6-13(11)18/h3-8,14H,9-10H2,1-2H3,(H,19,21)
• InChI Key: OVAYHOQQJHMOLY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)CC1=C(C=CC=C1Cl)Cl)C2=CC=CO2
• Molecular Formula: C16H18Cl2N2O2
• Molecular Weight: 341.2 g/mol

Description

2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide, also known as DFNA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide acts as a selective antagonist of the α9α10 nicotinic acetylcholine receptor, which is expressed in the cochlea and plays a crucial role in auditory processing. By blocking this receptor, 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide can reduce the activity of efferent auditory neurons, which can improve the detection of weak sounds in noisy environments.
Biochemical and Physiological Effects:
2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide has been shown to have a range of biochemical and physiological effects, including reducing the activity of efferent auditory neurons, improving the detection of weak sounds in noisy environments, and potentially reducing the risk of hearing loss. 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide has also been shown to have potential therapeutic effects in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide has several advantages for lab experiments, including its selectivity for the α9α10 nicotinic acetylcholine receptor, its potential therapeutic effects in the treatment of various neurological disorders, and its potential use as a therapeutic agent in the treatment of hearing loss. However, 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide also has several limitations, including its limited solubility in water, its potential toxicity at high doses, and the need for further research to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for research on 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide, including further studies on its mechanism of action, potential therapeutic applications in the treatment of neurological disorders, and its potential use as a therapeutic agent in the treatment of hearing loss. Additionally, future research could focus on improving the solubility and bioavailability of 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide, as well as exploring its potential as a drug candidate in pre-clinical and clinical trials.
Conclusion:
In conclusion, 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including neuroscience, pharmacology, and drug development. 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide acts as a selective antagonist of the α9α10 nicotinic acetylcholine receptor and has potential therapeutic effects in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide can be synthesized through a multi-step process that involves the reaction of 2,6-dichloroaniline with furfurylamine, followed by the reaction of the resulting product with dimethylamine and acetic anhydride. This process yields 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide as a white crystalline solid with a melting point of 103-105°C.

Scientific Research Applications

2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and drug development. In neuroscience, 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide has been shown to act as a selective antagonist of the α9α10 nicotinic acetylcholine receptor, which plays a crucial role in auditory processing. 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide has also been studied for its potential use as a therapeutic agent in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.